Cas no 2138182-86-0 (5-chloro-2-ethyl-7-propyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-2-ethyl-7-propyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138182-86-0
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 5790967
• PubChem ID: 165476299
• Update Time: 2025-06-09

5-chloro-2-ethyl-7-propyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1078252
• 5-chloro-2-ethyl-7-propyl-[1,2,4]triazolo[1,5-a]pyridine
• 2138182-86-0
• 5-chloro-2-ethyl-7-propyl-1,2,4triazolo1,5-apyridine

• Inchi： 1S/C11H14ClN3/c1-3-5-8-6-9(12)15-11(7-8)13-10(4-2)14-15/h6-7H,3-5H2,1-2H3
• InChI Key： VQKBFXDDIKDQKI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC(CC)=NN21)CCC

Computed Properties

• Exact Mass: 223.0876252g/mol
• Monoisotopic Mass: 223.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-2-ethyl-7-propyl-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-Chloro-2-Ethyl-7-Propyl-1,2,4-Triazolo[1,5-a]Pyridine (CAS No. 2138182-86-0)

The compound 5-chloro-2-ethyl-7-propyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138182-86-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a member of the triazolopyridine family, this compound exhibits a combination of chloro, ethyl, and propyl substituents, which contribute to its distinct chemical properties. Researchers and industry professionals frequently search for terms like "triazolopyridine derivatives", "CAS 2138182-86-0 applications", and "5-chloro-2-ethyl-7-propyl synthesis", reflecting the growing interest in its potential uses.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The 1,2,4-triazolo[1,5-a]pyridine scaffold, in particular, is recognized for its versatility in medicinal chemistry. Users often inquire about "triazolopyridine biological activity" or "CAS 2138182-86-0 solubility", highlighting the need for detailed physicochemical and pharmacological data. This compound's chloro and alkyl substituents may influence its binding affinity to biological targets, making it a candidate for further exploration in therapeutic development.

From a synthetic perspective, 5-chloro-2-ethyl-7-propyl-1,2,4-triazolo[1,5-a]pyridine can be prepared through multi-step organic reactions, including cyclization and functional group modifications. Queries such as "triazolopyridine synthesis methods" and "CAS 2138182-86-0 suppliers" are common among chemists seeking reliable protocols or commercial sources. The compound's stability under various conditions (e.g., pH, temperature) is another area of interest, as evidenced by searches for "2138182-86-0 stability data".

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In summary, 5-chloro-2-ethyl-7-propyl-1,2,4-triazolo[1,5-a]pyridine represents a compelling case study in heterocyclic chemistry, bridging academic curiosity and industrial innovation. Its potential spans drug design, crop protection, and computational chemistry, making it a subject of ongoing research. For those exploring "triazolopyridine patent literature" or "CAS 2138182-86-0 spectroscopic data", this compound offers a rich avenue for discovery and application.